2-azido-1,3-dichloro-5-nitrobenzene
Overview
Description
2-Azido-1,3-dichloro-5-nitrobenzene is an organic compound with the molecular formula C7H3Cl2N3O2. It is a yellow-colored solid that is soluble in water and a variety of organic solvents. It is a versatile reagent with a wide range of applications in organic synthesis, especially in the synthesis of nitro-aromatic compounds. 2-Azido-1,3-dichloro-5-nitrobenzene can be synthesized by the reaction of 1,3-dichloro-5-nitrobenzene and sodium azide.
Scientific Research Applications
2-Azido-1,3-dichloro-5-nitrobenzene has a wide range of applications in scientific research. It has been used in the synthesis of a variety of nitro-aromatic compounds, such as phenols, quinolines, and diazonium salts. It has also been used in the synthesis of polymers, such as polyurethanes and polyimides. Additionally, it has been used in the synthesis of pharmaceuticals, such as antimalarials and anti-cancer agents.
Mechanism of Action
2-Azido-1,3-dichloro-5-nitrobenzene is a versatile reagent with a wide range of applications in organic synthesis. It reacts with a variety of nucleophiles, such as amines and alcohols, to form nitro-aromatic compounds. The reaction proceeds through a nucleophilic substitution mechanism, in which the azide group acts as a leaving group.
Biochemical and Physiological Effects
2-Azido-1,3-dichloro-5-nitrobenzene has no known biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
2-Azido-1,3-dichloro-5-nitrobenzene is a versatile reagent with a wide range of applications in organic synthesis. It is relatively easy to synthesize and is stable under a variety of conditions. Additionally, it is soluble in water and a variety of organic solvents, making it suitable for use in a variety of laboratory experiments. However, it is a hazardous compound and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 2-azido-1,3-dichloro-5-nitrobenzene. These include further investigation into the synthesis and application of nitro-aromatic compounds, such as phenols, quinolines, and diazonium salts. Additionally, further research into the synthesis of polymers, such as polyurethanes and polyimides, and pharmaceuticals, such as antimalarials and anti-cancer agents, could be explored. Finally, further investigation into the biochemical and physiological effects of 2-azido-1,3-dichloro-5-nitrobenzene could be conducted.
Synthesis Methods
The synthesis of 2-azido-1,3-dichloro-5-nitrobenzene begins with the reaction of 1,3-dichloro-5-nitrobenzene and sodium azide. The reaction is carried out in aqueous solution at a temperature of 80°C. The reaction produces 2-azido-1,3-dichloro-5-nitrobenzene in high yields. The reaction is relatively simple and can be carried out in a single step.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-1,3-dichloro-5-nitrobenzene involves the conversion of 1,3-dichloro-5-nitrobenzene to 2-azido-1,3-dichloro-5-nitrobenzene through a series of reactions.", "Starting Materials": [ "1,3-dichloro-5-nitrobenzene", "Sodium azide", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 1,3-dichloro-5-nitrobenzene in sulfuric acid and add sodium nitrite to form the diazonium salt.", "Step 2: Add sodium azide to the diazonium salt solution to form the azide derivative.", "Step 3: Add hydrochloric acid to the azide derivative to form the corresponding diazonium salt.", "Step 4: Add sodium hydroxide to the diazonium salt solution to form 2-azido-1,3-dichloro-5-nitrobenzene.", "Step 5: Isolate the product by filtration and wash with water." ] } | |
CAS RN |
205681-92-1 |
Molecular Formula |
C6H2Cl2N4O2 |
Molecular Weight |
233 |
Purity |
95 |
Origin of Product |
United States |
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